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Compound of Interest

Compound Name: N-Me-Orn-OH
Cat. No.: B12097436
Get Quote
. J

Executive Summary & Chemical Context

N-Me-Orn-OH (N-

-Methyl-L-ornithine) is a non-proteinogenic amino acid frequently utilized in peptide chemistry
to introduce conformational constraints and enhance proteolytic stability.[1] While generally
classified as a low-hazard substance compared to the reactive coupling agents (e.g., HATU,
DCC) or solvents (DMF, DCM) used alongside it, its disposal requires strict adherence to
laboratory chemical waste management protocols to prevent environmental contamination and
ensure regulatory compliance.[1]

This guide provides a self-validating workflow for the disposal of N-Me-Orn-OH in three
common states: pure solid reagent, organic reaction mixtures, and agueous waste streams.[1]

Chemical Identity Verification:
e Common Name: N-

-Methyl-L-ornithine (often supplied as the hydrochloride salt, N-Me-Orn-OH[1][2]-HCI)

e CAS Number: 16748-29-1 (for HCI salt) / 42489-35-0 (free base generic reference)[1]

e Molecular Formula: C
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» Key Characteristic: Zwitterionic solid, soluble in water and polar organic solvents.

Safety Assessment & Risk Profile

Before initiating disposal, you must validate the specific hazards of the material. While N-Me-

Orn-OH is often "Not Classified" as a dangerous good under GHS for transport, it is treated as

a Chemical Irritant in a research setting due to the potential for respiratory or ocular irritation

upon dust generation.[1]

Tahle 1: H | Identification & PPE Requi

Parameter Specification Operational Implication
o ] ] Treat as Irritant
GHS Classification Warning (Precautionary) ) )
(Skin/Eye/Respiratory).[1]
Avoid dust inhalation; do not
Hazard Statements H315, H319, H335 ) )
dispose of in trash.[1]
) Standard chemical hygiene
Signal Word WARNING ]
applies.
] o Standard splash protection is
Primary PPE Nitrile Gloves (0.11 mm) .
sufficient.[1]
. Required only if generating
Respiratory PPE N95 / P100 Mask o
significant dust.[1]
. o Do not mix with nitric acid or
Incompatibilities Strong Oxidizers

perchlorates in waste.[1]

Disposal Decision Matrix
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The following logic flow dictates the correct disposal path based on the physical state and
solvent composition of your waste.

Waste Material:
N-Me-Orn-OH

Determine Physical State

Pure Solid / Excess Reagent Liquid / Reaction Mixture

Pack in secondary container

Stream A: Solid Chemical Waste Identify Solvent Base

(Label: Organic Solid)

Contains Halogens |Flammable/Polar

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent Aqueous Solution
(DMF, DMSO, MeOH) (Water/Buffer)

l

Stream C: Non-Halogenated Waste
(Fuel Blending)

Stream B: Halogenated Waste

(High BTU Incineration) Check Local Sewer Limits

Non-Compliant / High Conc.

Sanitary Sewer

(Only if pH 5-9 & <1% conc) Stream D: Aqueous Chemical Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-Me-Orn-OH waste streams to ensure compatibility
with incineration or fuel blending protocols.[1]
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Detailed Operational Protocols
Protocol A: Solid Waste (Excess Reagent)

Context: Expired shelf-life material or spilled solid.[1]

Containment: Do not sweep dry dust if possible. Dampen with a paper towel soaked in water
to prevent aerosolization.

Packaging: Place the solid (or the container with the solid) into a clear polyethylene bag.

Labeling: Affix a hazardous waste label.
o Constituents: "N-alpha-Methyl-L-ornithine hydrochloride"[1][2]

o Hazard:[3][4][5][6][7] "Irritant"[8]

Disposal: Deposit in the Solid Organic Waste drum. This stream is typically sent for high-
temperature incineration.[1]

Protocol B: Liquid Waste (Reaction Mixtures)

Context: Mother liquors from peptide synthesis (SPPS) or recrystallization.[1]

 Critical Separation: You must determine if your solvent system contains Dichloromethane
(DCM) or Chloroform.[1]

o If DCM is present: Pour into Halogenated Waste. The presence of halogens requires
specific scrubbers during incineration to neutralize acid gases (HCI/HF).[1]

o If DMF/DMSO/Methanol only: Pour into Non-Halogenated Organic Waste.[1] This stream
is often used for fuel blending (energy recovery).[1]

e Rinsing: Triple rinse the original reaction vessel with a small volume of the compatible
solvent and add the rinsate to the waste container.

Protocol C: Aqueous Waste & Buffers

Context: HPLC waste or aqueous workup layers.
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e pH Check: Measure the pH. N-Me-Orn-OH is a zwitterion; however, residual acids (TFA,
HCI) from cleavage cocktails often make these solutions acidic.[1]

o Neutralization: If the pH is < 2 or > 12, neutralize to pH 5-9 using Sodium Bicarbonate
(base) or Citric Acid (acid).[1]

» Disposal Choice:
o High Concentration (>1%): Collect in Aqueous Chemical Waste container.

o Trace (<0.1%) & Non-Hazardous Buffer: In some jurisdictions, trace amino acids are
biodegradable and drain-safe.[1] However, the best practice in drug development is to
collect all chemical waste to avoid "dilution as the solution” compliance violations. Default

to Aqueous Chemical Waste.

Container & Spill Management
Empty Container Handling (RCRA "RCRA Empty" Rule)

A container is considered "RCRA Empty" (US EPA 40 CFR 261.[1]7) only if:
« All wastes have been removed using standard practices (pouring, pumping).[1]
e No more than 2.5 centimeters (1 inch) of residue remains on the bottom.[1]

e Procedure: Triple rinse the bottle with a solvent capable of dissolving the residue (e.g., water
or methanol). Collect the rinsate as chemical waste (Protocol B).[1] Deface the label and
discard the bottle in Glass/Plastic Recycling or General Trash, depending on facility rules.

Spill Response (Small Scale < 50q)

e |solate: Mark the area.
o PPE: Don nitrile gloves, lab coat, and safety glasses.
e Clean:

o Solid: Cover with wet paper towels to suppress dust. Scoop into a bag.
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o Solution: Absorb with vermiculite or polypropylene pads.

+ Decontaminate: Wipe the surface with 70% Ethanol or water.

e Dispose: Place all cleanup materials into the Solid Hazardous Waste bin.

References

« National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 121233396, Fmoc-N-Me-Orn(Boc)-OH (Derivative Reference).[1] Retrieved from [Link]

[1]

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard
(HCS) 29 CFR 1910.1200.[1][8][9] Retrieved from [Link][1]

» US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual 2014: Container Management.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [N-Me-Orn-OH proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097436/docs#n-me-orn-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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